Cas no 954587-39-4 (Benzenepropanoic acid, 3,4-difluoro-α-oxo-)

• Product Name: Benzenepropanoic acid, 3,4-difluoro-α-oxo-
• CAS No: 954587-39-4
• MF: C₉H₆F₂O₃
• MW: 200.138949871063
• MDL: MFCD09740093
• CID: 5226957
• PubChem ID: 16793275
• Update Time: 2026-03-07

Benzenepropanoic acid, 3,4-difluoro-α-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3,4-difluoro-α-oxo-

• MDL： MFCD09740093
• Inchi： 1S/C9H6F2O3/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： IVBQJZZQPLZJNB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)C(=O)C(=O)O

Computed Properties

• Exact Mass: 200.02850037g/mol
• Monoisotopic Mass: 200.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Additional information on Benzenepropanoic acid, 3,4-difluoro-α-oxo-

Benzenepropanoic acid, 3,4-difluoro-α-oxo- (CAS No. 954587-39-4): A Comprehensive Overview

Benzenepropanoic acid, 3,4-difluoro-α-oxo- (CAS No. 954587-39-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Benzenepropanoic acid, 3,4-difluoro-α-oxo- is defined by a benzene ring substituted with a propanoic acid group and two fluorine atoms at the 3 and 4 positions. The α-oxo functionality adds an additional layer of complexity and reactivity to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the pharmacological properties of Benzenepropanoic acid, 3,4-difluoro-α-oxo-. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Benzenepropanoic acid, 3,4-difluoro-α-oxo- could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Benzenepropanoic acid, 3,4-difluoro-α-oxo- has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The selective cytotoxicity observed in these studies suggests that Benzenepropanoic acid, 3,4-difluoro-α-oxo- may have potential as an anticancer agent.

The unique structural features of Benzenepropanoic acid, 3,4-difluoro-α-oxo- also make it an attractive candidate for drug delivery systems. The presence of the carboxylic acid group allows for easy functionalization and conjugation with other molecules or nanoparticles. This property can be leveraged to enhance the solubility and bioavailability of the compound, thereby improving its therapeutic efficacy.

In terms of synthetic chemistry, the preparation of Benzenepropanoic acid, 3,4-difluoro-α-oxo- has been extensively studied. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the reaction of a suitable aryl halide with a propanoyl chloride derivative followed by oxidation to introduce the α-keto group. These synthetic methods provide a robust foundation for large-scale production and further pharmaceutical development.

The physicochemical properties of Benzenepropanoic acid, 3,4-difluoro-α-oxo- are also well-characterized. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

Safety and toxicity studies have been conducted to evaluate the potential risks associated with handling and using Benzenepropanoic acid, 3,4-difluoro-α-oxo-. These studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, appropriate safety measures should always be followed when handling this compound to minimize any potential hazards.

In conclusion, Benzenepropanoic acid, 3,4-difluoro-α-oxo- (CAS No. 954587-39-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in various medical settings.